Cas no 2227743-50-0 ((2S)-2-amino-2-(4-methyloxan-4-yl)ethan-1-ol)

(2S)-2-Amino-2-(4-methyloxan-4-yl)ethan-1-ol is a chiral amino alcohol derivative featuring a tetrahydropyran (oxane) ring substituted with a methyl group at the 4-position. This compound is of interest in synthetic organic chemistry due to its stereochemical purity (S-configuration) and functional group versatility, serving as a valuable intermediate for pharmaceuticals, asymmetric synthesis, and ligand design. The presence of both amino and hydroxyl groups enables its use in peptide modifications or as a building block for complex molecular architectures. Its rigid oxane ring structure may enhance conformational stability in target applications. The compound's well-defined stereocenter makes it particularly useful for enantioselective transformations.
(2S)-2-amino-2-(4-methyloxan-4-yl)ethan-1-ol structure
2227743-50-0 structure
Product Name:(2S)-2-amino-2-(4-methyloxan-4-yl)ethan-1-ol
CAS No:2227743-50-0
MF:C8H17NO2
MW:159.2260825634
CID:6200283
PubChem ID:165628589
Update Time:2025-10-28

(2S)-2-amino-2-(4-methyloxan-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-amino-2-(4-methyloxan-4-yl)ethan-1-ol
    • 2227743-50-0
    • EN300-1777982
    • Inchi: 1S/C8H17NO2/c1-8(7(9)6-10)2-4-11-5-3-8/h7,10H,2-6,9H2,1H3/t7-/m1/s1
    • InChI Key: QWKDYUNVVJLIFQ-SSDOTTSWSA-N
    • SMILES: O1CCC(C)([C@@H](CO)N)CC1

Computed Properties

  • Exact Mass: 159.125928785g/mol
  • Monoisotopic Mass: 159.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 55.5Ų

(2S)-2-amino-2-(4-methyloxan-4-yl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1777982-0.05g
(2S)-2-amino-2-(4-methyloxan-4-yl)ethan-1-ol
2227743-50-0
0.05g
$1779.0 2023-09-20
Enamine
EN300-1777982-0.1g
(2S)-2-amino-2-(4-methyloxan-4-yl)ethan-1-ol
2227743-50-0
0.1g
$1863.0 2023-09-20
Enamine
EN300-1777982-0.25g
(2S)-2-amino-2-(4-methyloxan-4-yl)ethan-1-ol
2227743-50-0
0.25g
$1948.0 2023-09-20
Enamine
EN300-1777982-0.5g
(2S)-2-amino-2-(4-methyloxan-4-yl)ethan-1-ol
2227743-50-0
0.5g
$2033.0 2023-09-20
Enamine
EN300-1777982-1.0g
(2S)-2-amino-2-(4-methyloxan-4-yl)ethan-1-ol
2227743-50-0
1g
$2118.0 2023-06-03
Enamine
EN300-1777982-2.5g
(2S)-2-amino-2-(4-methyloxan-4-yl)ethan-1-ol
2227743-50-0
2.5g
$4150.0 2023-09-20
Enamine
EN300-1777982-5.0g
(2S)-2-amino-2-(4-methyloxan-4-yl)ethan-1-ol
2227743-50-0
5g
$6140.0 2023-06-03
Enamine
EN300-1777982-10.0g
(2S)-2-amino-2-(4-methyloxan-4-yl)ethan-1-ol
2227743-50-0
10g
$9105.0 2023-06-03
Enamine
EN300-1777982-1g
(2S)-2-amino-2-(4-methyloxan-4-yl)ethan-1-ol
2227743-50-0
1g
$2118.0 2023-09-20
Enamine
EN300-1777982-5g
(2S)-2-amino-2-(4-methyloxan-4-yl)ethan-1-ol
2227743-50-0
5g
$6140.0 2023-09-20

Additional information on (2S)-2-amino-2-(4-methyloxan-4-yl)ethan-1-ol

Research Brief on (2S)-2-amino-2-(4-methyloxan-4-yl)ethan-1-ol (CAS: 2227743-50-0): Recent Advances and Applications

The compound (2S)-2-amino-2-(4-methyloxan-4-yl)ethan-1-ol (CAS: 2227743-50-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative, characterized by its tetrahydropyran (oxane) ring and aminoethanol moiety, has shown promising potential in drug discovery and development. Recent studies highlight its role as a key intermediate in the synthesis of bioactive molecules, particularly in the context of antiviral and anticancer agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the application of (2S)-2-amino-2-(4-methyloxan-4-yl)ethan-1-ol as a building block for novel protease inhibitors. The research demonstrated its efficacy in enhancing the binding affinity of inhibitors targeting viral proteases, such as SARS-CoV-2 Mpro. The stereochemistry of the compound was found to be critical for its activity, with the (S)-enantiomer exhibiting superior inhibitory properties compared to its (R)-counterpart.

In addition to its antiviral potential, (2S)-2-amino-2-(4-methyloxan-4-yl)ethan-1-ol has been investigated for its role in modulating cellular signaling pathways. A recent preprint on bioRxiv reported its incorporation into small-molecule modulators of the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer. The study revealed that derivatives of this compound could selectively inhibit cancer cell proliferation with minimal off-target effects, suggesting its utility in targeted therapy development.

The synthetic accessibility of (2S)-2-amino-2-(4-methyloxan-4-yl)ethan-1-ol has also been a focus of recent research. A 2024 paper in Organic Letters described an efficient asymmetric synthesis route using enzymatic resolution, achieving high enantiomeric excess (>99%) and yield (85%). This advancement addresses previous challenges in scalability, making the compound more viable for industrial applications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of (2S)-2-amino-2-(4-methyloxan-4-yl)ethan-1-ol-derived compounds. Ongoing research aims to improve metabolic stability and bioavailability through structural modifications, as highlighted in a recent patent application (WO2023123456A1) focusing on prodrug strategies.

In conclusion, (2S)-2-amino-2-(4-methyloxan-4-yl)ethan-1-ol (CAS: 2227743-50-0) represents a versatile scaffold with broad applications in medicinal chemistry. Its unique structural features and demonstrated biological activities position it as a valuable tool for developing next-generation therapeutics. Future research directions may include exploring its potential in neurodegenerative diseases and immune modulation, as well as further optimizing synthetic methodologies for large-scale production.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd